Cas no 52910-59-5 (Butanal, 3-methyl-4-(2-methylpropoxy)-)

• Product Name: Butanal, 3-methyl-4-(2-methylpropoxy)-
• CAS No: 52910-59-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 358499
• PubChem ID: 71365453
• Update Time: 2025-04-19

Butanal, 3-methyl-4-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanal, 3-methyl-4-(2-methylpropoxy)-
• 3-methyl-4-(2-methylpropoxy)butanal
• DTXSID30788869
• 52910-59-5

• Inchi： 1S/C9H18O2/c1-8(2)6-11-7-9(3)4-5-10/h5,8-9H,4,6-7H2,1-3H3
• InChI Key： VNDJZMVTUNWPBA-UHFFFAOYSA-N
• SMILES： O(CC(C)C)CC(C)CC=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3